Cas no 1094279-45-4 (2-Amino-1-(2,3-dichlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(2,3-dichlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 1094279-45-4
• MF: C₁₃H₁₁Cl₂N₃
• MW: 280.152540445328
• CID: 1084895
• PubChem ID: 43159165
• Update Time: 2025-04-20

2-Amino-1-(2,3-dichlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3-dichlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 1094279-45-4

• Inchi： 1S/C13H11Cl2N3/c1-7-8(2)18(13(17)9(7)6-16)11-5-3-4-10(14)12(11)15/h3-5H,17H2,1-2H3
• InChI Key： ARIZOCCWVJUIGU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(=C(C#N)C(C)=C1C)N)Cl

Computed Properties

• Exact Mass: 279.0330028g/mol
• Monoisotopic Mass: 279.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.7Ų